Cas no 1154889-50-5 (N-[(2-chlorophenyl)methyl]oxan-4-amine)

• Product Name: N-[(2-chlorophenyl)methyl]oxan-4-amine
• CAS No: 1154889-50-5
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• MDL: MFCD12087522
• CID: 5230670
• PubChem ID: 43608379
• Update Time: 2025-05-23

N-[(2-chlorophenyl)methyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, N-[(2-chlorophenyl)methyl]tetrahydro-
• n-(2-Chlorobenzyl)tetrahydro-2h-pyran-4-amine
• N-[(2-chlorophenyl)methyl]oxan-4-amine

• MDL： MFCD12087522
• Inchi： 1S/C12H16ClNO/c13-12-4-2-1-3-10(12)9-14-11-5-7-15-8-6-11/h1-4,11,14H,5-9H2
• InChI Key： XDWQREZOYXVFCU-UHFFFAOYSA-N
• SMILES： C1OCCC(NCC2=CC=CC=C2Cl)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[(2-chlorophenyl)methyl]oxan-4-amine

Comprehensive Overview of N-[(2-chlorophenyl)methyl]oxan-4-amine (CAS 1154889-50-5): Properties, Applications, and Market Insights

N-[(2-chlorophenyl)methyl]oxan-4-amine (CAS 1154889-50-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by the presence of a chlorophenyl group and an oxan-4-amine moiety, serves as a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of N-[(2-chlorophenyl)methyl]oxan-4-amine (CAS 1154889-50-5) combines aromatic and heterocyclic components, making it a versatile building block for medicinal chemistry. The 2-chlorophenyl group enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates. Meanwhile, the oxan-4-amine fragment contributes to hydrogen bonding interactions, a key factor in molecular recognition processes. These properties make it particularly relevant for developing central nervous system (CNS) targeting agents, a hot topic in current pharmaceutical research.

In recent years, the demand for N-[(2-chlorophenyl)methyl]oxan-4-amine (CAS 1154889-50-5) has grown significantly due to its applications in high-throughput screening libraries and fragment-based drug design. Pharmaceutical companies are actively exploring its potential as a scaffold for kinase inhibitors and GPCR modulators, addressing pressing medical needs in oncology and neurological disorders. The compound's balanced physicochemical properties make it particularly attractive for lead optimization programs, where researchers seek to improve drug-like characteristics.

The synthesis of N-[(2-chlorophenyl)methyl]oxan-4-amine (CAS 1154889-50-5) typically involves reductive amination strategies between appropriate carbonyl precursors and amine components. Recent advancements in flow chemistry and catalytic methods have improved the efficiency of its production, making it more accessible for research purposes. These developments align with the growing industry focus on green chemistry principles and sustainable synthesis, topics that are increasingly important to both researchers and regulatory bodies.

From a commercial perspective, N-[(2-chlorophenyl)methyl]oxan-4-amine (CAS 1154889-50-5) occupies a niche but growing segment in the fine chemicals market. Suppliers are responding to increased demand by offering the compound in various quantities, from milligram-scale for early-stage research to kilogram quantities for process development. The pricing structure reflects its status as a specialty intermediate, with costs varying based on purity requirements and order volume. Market analysts note particular growth in the Asia-Pacific region, where pharmaceutical outsourcing activities are expanding rapidly.

Quality control of N-[(2-chlorophenyl)methyl]oxan-4-amine (CAS 1154889-50-5) typically involves rigorous analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure the compound meets the stringent purity standards required for pharmaceutical applications. The development of robust analytical methods for this compound has become an area of active research, particularly as regulatory requirements for impurity profiling become more stringent worldwide.

Storage and handling of N-[(2-chlorophenyl)methyl]oxan-4-amine (CAS 1154889-50-5) require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper chemical safety protocols should be followed, including storage in cool, dry conditions away from strong oxidizers. These handling considerations are particularly important given the increasing emphasis on laboratory safety culture across academic and industrial research settings.

Future research directions for N-[(2-chlorophenyl)methyl]oxan-4-amine (CAS 1154889-50-5) are likely to focus on expanding its utility in drug discovery platforms and exploring novel synthetic applications. The compound's structural features make it a promising candidate for development of proteolysis targeting chimeras (PROTACs), an emerging therapeutic modality that has generated significant excitement in the pharmaceutical industry. Additionally, its potential in covalent inhibitor design represents another promising avenue for investigation.

For researchers seeking N-[(2-chlorophenyl)methyl]oxan-4-amine (CAS 1154889-50-5), it's important to verify supplier credentials and request comprehensive certificates of analysis. The compound is available from several reputable chemical suppliers specializing in pharmaceutical intermediates, with options for custom synthesis and scale-up services. As with any research chemical, proper documentation and regulatory compliance should be confirmed prior to purchase and use in experimental work.

The scientific literature contains numerous references to compounds structurally related to N-[(2-chlorophenyl)methyl]oxan-4-amine (CAS 1154889-50-5), highlighting the broader significance of this chemical class. Patent analysis reveals growing interest in similar scaffolds for various therapeutic applications, particularly in areas addressing neurodegenerative diseases and inflammatory conditions. These connections underscore the compound's potential value in ongoing drug discovery efforts.

In conclusion, N-[(2-chlorophenyl)methyl]oxan-4-amine (CAS 1154889-50-5) represents an important building block in modern medicinal chemistry with diverse applications in pharmaceutical research. Its unique combination of structural features and favorable physicochemical properties make it particularly valuable for drug discovery programs targeting challenging biological targets. As research continues to explore novel therapeutic approaches, compounds like this will likely play increasingly important roles in the development of next-generation pharmaceuticals.